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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955

Application Notes: ME1111

Introduction

ME1111 is a novel, small-molecule antifungal agent developed for the topical treatment of
onychomycosis, a fungal infection of the nail.[1][2][3] It exhibits potent activity against
dermatophytes, the primary causative agents of this condition, such as Trichophyton rubrum
and Trichophyton mentagrophytes.[2][4][5] The compound's low molecular weight (202.25
g/mol ) facilitates excellent penetration of the human nail plate.[2][4][6] This document provides
detailed protocols for the preparation and laboratory use of ME1111 for research purposes.

Mechanism of Action

ME1111 functions as a selective inhibitor of succinate dehydrogenase (Sdh), also known as
mitochondrial complex I, within the electron transport chain of dermatophyte species.[4][5][7]
This inhibition blocks the production of ATP, leading to fungal cell death.[7] ME1111
demonstrates a strong inhibitory effect on the succinate-DCIP reductase reaction in T. rubrum
and T. mentagrophytes while showing significantly weaker inhibition in human cell lines,
indicating a selective profile.[1][2][5][7]
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Caption: Mechanism of action of ME1111 targeting Complex II.

Physicochemical and In Vitro Data

Quantitative data for ME1111 are summarized below for easy reference in experimental

design.

Table 1: Physicochemical Properties of ME1111
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Property Value Source
Molecular Formula C12H14N20 [8]
Molecular Weight 202.25 g/mol [2][8]
CAS Number 1391758-52-3 [8]
Solubility DMSO [8]
Purity >98% by HPLC [8]

) Short-term (weeks) at 0°C;
Storage (Solid) . [8]
Long-term (months) at -20°C

] Aliquots at -20°C for up to one
Storage (Solution) [9]
month

Table 2: In Vitro Efficacy and Antifungal Activity of ME1111
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Parameter Organism/Cell Line  Value (pg/mL) Source
Trichophyton rubrum
ICso . 0.029 [21151[7]
(Sdh activity)
Trichophyton
mentagrophytes (Sdh 0.025 [21151[7]
activity)
Human K562 cells
o 14 [5]
(Sdh activity)
Human HepG2 cells
o 0.94 [5]
(Sdh activity)
Dermatophyte strains
MICo0 0.25 [4][5][10]
(n=400)
T. rubrum strains 0.25 [4]
T. mentagrophytes
, dropny 0.25 [4]
strains
T. rubrum strains
MFCoo 8 [41[5]10]
(n=300 total)
T. mentagrophytes
8 [4][5][10]

strains (n=300 total)

ICs0: 50% inhibitory concentration; MICeo: Minimum inhibitory concentration for 90% of isolates;

MFCoo: Minimum fungicidal concentration for 90% of isolates.

Experimental Protocols

Protocol 1: Preparation of a 10 mM ME1111 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ME1111 in dimethyl

sulfoxide (DMSO).

Materials:
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e ME1111 powder (MW: 202.25 g/mol )

¢ Anhydrous/molecular biology grade DMSO

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated pipettes

e \ortex mixer

Procedure:

Determine Mass: Calculate the mass of ME1111 required. For 1 mL of a 10 mM solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 202.25 g/mol x 1000 mg/g = 2.02 mg

e Weighing: Carefully weigh out 2.02 mg of ME1111 powder and place it into a sterile
microcentrifuge tube or vial.

e Dissolution: Add 1 mL of DMSO to the tube containing the ME1111 powder.

o Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used if dissolution is slow.

o Storage: Aliquot the stock solution into smaller volumes (e.g., 50-100 pL) in tightly sealed,
light-protected tubes. Store at -20°C for up to one month.[9] Avoid repeated freeze-thaw
cycles.
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Caption: Workflow for preparing ME1111 stock solution.
Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol details the serial dilution of the 10 mM stock solution to prepare working
concentrations for antifungal susceptibility testing or other cellular assays.

Materials:

e 10 mM ME1111 stock solution in DMSO
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o Appropriate sterile culture medium (e.g., RPMI-1640, Sabouraud Dextrose Broth)

» Sterile microcentrifuge tubes or 96-well plates

o Calibrated pipettes

Procedure:

e Thaw Stock: Thaw one aliquot of the 10 mM ME1111 stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate stock to
minimize the amount of DMSO in the final assay. For example, dilute the 10 mM stock 1:100
in culture medium to create a 100 uM solution.

o Add 5 pL of 10 mM ME1111 to 495 pL of culture medium. Mix well.

o Serial Dilutions: Perform serial dilutions from the intermediate stock or directly from the main
stock to achieve the desired final concentrations. The example below is for a 96-well plate
format starting from a 64 pug/mL solution.

o Convert Stock Concentration: 10 mM ME1111 = 2022.5 pg/mL.

o Highest Concentration Well: To achieve a starting concentration of 64 ug/mL, calculate the
required dilution from your stock. For instance, in a final well volume of 200 pL, you would
add a specific volume of a higher concentration intermediate stock.

o 2-Fold Serial Dilution: a. Add 100 pL of culture medium to wells 2 through 12 of a microtiter
plate row. b. Add 200 pL of the 64 pg/mL ME1111 working solution to well 1. c. Transfer
100 pL from well 1 to well 2. Mix by pipetting up and down. d. Continue this 2-fold serial
transfer from well 2 to well 11. Do not add drug to well 12 (this will be the growth control).

e Final DMSO Concentration: Ensure the final concentration of DMSO in the assay does not
exceed a level toxic to the test organism (typically <1%). Calculate this based on the dilution
factor from the original DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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